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Compound of Interest

Compound Name: Diphosphorus pentasulfide

Cat. No.: B7797932 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Diphosphorus
Pentasulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and

chemical properties of diphosphorus pentasulfide (P₂S₅), a versatile reagent in organic and

inorganic synthesis. The information is curated for researchers, scientists, and professionals in

drug development who utilize this compound in their work.

Physical Properties
Diphosphorus pentasulfide is typically a yellow to greenish-yellow crystalline solid.[1][2] It is

known for its characteristic rotten egg-like odor, which is attributed to its hydrolysis in the

presence of moisture, leading to the formation of hydrogen sulfide gas.[1][2] The molecular

formula is empirically written as P₂S₅, but its actual molecular structure corresponds to P₄S₁₀.

[1][3]

Table 1: Key Physical Properties of Diphosphorus Pentasulfide
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Property Value

Molecular Formula P₂S₅ (Empirical), P₄S₁₀ (Molecular)[1]

Molar Mass 222.27 g/mol (for P₂S₅)[4][5]

Appearance Yellow to greenish-yellow crystalline solid[1][2]

Odor Rotten egg-like[1][2]

Density 2.09 g/cm³ at 25°C[6][7]

Melting Point 280 - 290°C[6][7]

Boiling Point 513 - 515°C[7][8]

Solubility
Reacts with water.[9] Soluble in carbon disulfide.

Insoluble in many common organic solvents.[10]

Vapor Pressure 1 mmHg at 300°C[1]

Autoignition Temperature 142°C[7]

Chemical Properties and Reactivity
Diphosphorus pentasulfide is a highly reactive compound, primarily used as a thionation

agent. Its reactivity is centered around the electrophilic nature of the phosphorus atoms and the

lability of the phosphorus-sulfur bonds.

Hydrolysis
One of the most significant chemical properties of diphosphorus pentasulfide is its vigorous

reaction with water. This hydrolysis is an exothermic reaction that produces phosphoric acid

(H₃PO₄) and toxic hydrogen sulfide (H₂S) gas.[3]

Reaction with Water: P₄S₁₀ + 16H₂O → 4H₃PO₄ + 10H₂S[3]

Due to this reactivity, it must be handled in a dry, inert atmosphere.[11]

Thionation Reactions
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Diphosphorus pentasulfide is widely employed to convert carbonyl compounds into

thiocarbonyls. This includes the thionation of ketones, esters, and amides to form thioketones,

thioesters, and thioamides, respectively. A well-known application of this reactivity is in the

synthesis of Lawesson's reagent.

Reaction with Alcohols and Phenols
Diphosphorus pentasulfide reacts with alcohols and phenols to form dithiophosphoric acids.

[12] These products are important intermediates in the production of insecticides, lubricant

additives, and flotation agents.[1][12]

General Reaction with Alcohols: P₄S₁₀ + 8ROH → 4(RO)₂P(S)SH + 2H₂S[12]

Synthesis and Key Reactions
The industrial synthesis of diphosphorus pentasulfide involves the reaction of molten white

phosphorus with sulfur at elevated temperatures.[10]

White Phosphorus (P₄)

Diphosphorus Pentasulfide (P₄S₁₀)

> 300°C

Sulfur (S₈)

Diphosphorus Pentasulfide (P₄S₁₀)

O,O-Dialkyldithiophosphoric Acid
((RO)₂P(S)SH)

Hydrogen Sulfide (H₂S)+ ROH

Alcohol (ROH)
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Start

Suspend P₄S₁₀ in inert solvent
under N₂ atmosphere

Heat mixture to 80°C

Add n-octanol dropwise

Monitor H₂S evolution and scrub gas

Stir at 80°C until reaction is complete

Obtain crude O,O-di-n-octyldithiophosphoric acid

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

